Cas no 444993-99-1 (Methyl 2-[(tert-butylamino)sulfanyl]benzoate)

• Product Name: Methyl 2-[(tert-butylamino)sulfanyl]benzoate
• CAS No: 444993-99-1
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 2827859
• PubChem ID: 71363042
• Update Time: 2025-04-21

Methyl 2-[(tert-butylamino)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID60786631
• Methyl 2-[(tert-butylamino)sulfanyl]benzoate
• 444993-99-1

• Inchi： 1S/C12H17NO2S/c1-12(2,3)13-16-10-8-6-5-7-9(10)11(14)15-4/h5-8,13H,1-4H3
• InChI Key： RXONVFZEPSWTTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)NC(C)(C)C

Computed Properties

• Exact Mass: 239.09799996Da
• Monoisotopic Mass: 239.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų